Cas no 13402-32-9 (1,3-Dibromo-2-nitrobenzene)
1,3-Dibromo-2-nitrobenzene is a halogenated nitroaromatic compound with the molecular formula C₆H₃Br₂NO₂. It is characterized by the presence of two bromine substituents at the 1 and 3 positions and a nitro group at the 2 position of the benzene ring. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing nitro and bromo groups enhance its utility in nucleophilic aromatic substitution reactions. The compound is typically a solid at room temperature and should be handled with care due to its potential toxicity and irritant properties. Proper storage and handling under inert conditions are recommended to maintain stability.
1,3-Dibromo-2-nitrobenzene structure
Product Name:1,3-Dibromo-2-nitrobenzene
CAS No:13402-32-9
MF:C6H3Br2NO2
MW:280.901520013809
MDL:MFCD09998726
CID:1028163
PubChem ID:12623237
Update Time:2025-05-28
1,3-Dibromo-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2-nitrobenzene
- 2,6-DIBROMO-1-NITROBENZENE
- 2,6-DIBROMONITROBENZENE
- 1,3-Dibrom-2-nitro-benzol
- 1,3-Dibromo-2-nitro-benzen
- 1,3-dibromo-2-nitro-benzene
- 2,6-dibromobenzene
- Benzene, 1,3-dibroMo-2-nitro-
- AMBZ0265
- OR2213
- 6151AA
- AM85559
- HCH0000784
- FCH1397468
- LS11640
- AX8161304
- A20828
- AKOS015891281
- 1,3-Dibromo-2-niitrobenzene
- DS-15388
- SCHEMBL9452627
- O10347
- DTXSID10504741
- CS-0097947
- DB-063010
- 13402-32-9
- MFCD09998726
- 861606-52-2
- SY104325
-
- MDL： MFCD09998726
- Inchi： 1S/C6H3Br2NO2/c7-4-2-1-3-5(8)6(4)9(10)11/h1-3H
- InChI Key： HATHNBZPXBWLFB-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(C=1[N+](=O)[O-])Br
Computed Properties
- Exact Mass: 278.85300
- Monoisotopic Mass: 278.85305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
- XLogP3: 3.1
Experimental Properties
- Density: 2.101±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 82-84 ºC (cyclohexane )
- Boiling Point: 243.0±20.0 ºC (760 Torr),
- Flash Point: 100.7±21.8 ºC,
- Refractive Index: 1.6400 (estimate)
- Solubility: Almost insoluble (0.076 g/l) (25 º C),
- PSA: 45.82000
- LogP: 3.64300
1,3-Dibromo-2-nitrobenzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,3-Dibromo-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM248921-5g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 95% | 5g |
$102 | 2021-06-16 | |
| Chemenu | CM248921-10g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 95% | 10g |
$184 | 2021-06-16 | |
| Chemenu | CM248921-25g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 95% | 25g |
$337 | 2021-06-16 | |
| Chemenu | CM248921-100g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 95% | 100g |
$916 | 2021-06-16 | |
| Alichem | A013020120-250mg |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013020120-500mg |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 97% | 500mg |
831.30 USD | 2021-06-24 | |
| Alichem | A013020120-1g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 97% | 1g |
1,460.20 USD | 2021-06-24 | |
| Ambeed | A158500-250mg |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 97% | 250mg |
$10.0 | 2025-03-04 | |
| Ambeed | A158500-1g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 97% | 1g |
$15.0 | 2025-03-04 | |
| Ambeed | A158500-5g |
1,3-Dibromo-2-nitrobenzene |
13402-32-9 | 97% | 5g |
$30.0 | 2025-03-04 |
1,3-Dibromo-2-nitrobenzene Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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